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Compound of Interest

Compound Name: BAY885

Cat. No.: B2732229 Get Quote

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides detailed protocols for the preparation of BAY-885 stock solutions for

use in preclinical research. BAY-885 is a potent and highly selective inhibitor of Extracellular

signal-Regulated Kinase 5 (ERK5), a key component of the mitogen-activated protein kinase

(MAPK) signaling pathway.[1][2][3] Accurate preparation of stock solutions is critical for

obtaining reliable and reproducible experimental results. This guide outlines the necessary

materials, step-by-step procedures for dissolution, and proper storage conditions for BAY-885.

Additionally, it summarizes key quantitative data and provides a visual representation of the

experimental workflow and the targeted signaling pathway.

Chemical Properties of BAY-885
A clear understanding of the physicochemical properties of BAY-885 is essential for its proper

handling and use in experiments.
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Property Value Reference

Molecular Formula C25H28F3N7O2 [1]

Molecular Weight 515.53 g/mol [1]

Appearance White to beige powder

CAS Number 2307249-33-6 [1]

Solubility of BAY-885
The solubility of BAY-885 in various solvents is a critical factor in the preparation of stock

solutions. Dimethyl sulfoxide (DMSO) is the most common solvent for in vitro studies. For in

vivo applications, co-solvent systems are often required.

Solvent Solubility Notes Reference

DMSO
≥ 16.67 mg/mL (32.34

mM)

Sonication is

recommended to aid

dissolution.

[2]

DMSO 30 mg/mL (58.19 mM) - [4]

DMSO 2 mg/mL Clear solution.

Ethanol 8 mg/mL (15.51 mM) - [4]

Water Insoluble - [4]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

≥ 1.67 mg/mL (3.24

mM)

For in vivo use.

Solvents should be

added sequentially.

[1]

5% DMSO + 40%

PEG300 + 5% Tween-

80 + 50% saline

≥ 2.5 mg/mL (4.85

mM)
For in vivo use. [1]

Note: Solubility can vary slightly between batches. It is recommended to perform a small-scale

solubility test before preparing a large volume of stock solution.
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Experimental Protocols
Preparation of a 10 mM BAY-885 Stock Solution in DMSO
for In Vitro Use
This protocol describes the preparation of a 10 mM stock solution of BAY-885 in DMSO, a

common concentration for in vitro cell-based assays.

Materials:

BAY-885 powder

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of BAY-885:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * 515.53 g/mol * (1 L / 1000 mL) * (1000 mg / 1 g) =

5.1553 mg

Weigh the BAY-885 powder:

Carefully weigh out approximately 5.16 mg of BAY-885 powder using an analytical balance

and transfer it to a sterile microcentrifuge tube.

Add DMSO:
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Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BAY-885

powder.

Dissolve the compound:

Vortex the tube vigorously for 1-2 minutes to dissolve the powder.

If the compound does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath

sonicator.[2] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquot and store:

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes

to avoid repeated freeze-thaw cycles.[2]

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 1 year).[2][3] For optimal stability, store under nitrogen.[1][3]

Preparation of Working Solutions
For cell-based experiments, the concentrated DMSO stock solution must be further diluted in

cell culture medium to the desired final concentration. It is crucial to ensure that the final

concentration of DMSO in the culture medium does not exceed 0.1%, as higher concentrations

can be toxic to cells.[2]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Workflow: Preparing BAY-885 Stock Solution
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Caption: Workflow for preparing a BAY-885 stock solution.
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BAY-885 Mechanism of Action: Inhibition of the
MEK5/ERK5 Signaling Pathway
BAY-885 is an ATP site-targeting, potent, and selective inhibitor of ERK5 (also known as

MAPK7). It has been shown to induce apoptosis in breast cancer cells by regulating the

endoplasmic reticulum (ER) stress/Mcl-1/Bim pathway.[5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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